Cas no 2091048-61-0 (3-bromo-1H-pyrazolo4,3-cpyridine-7-carbonitrile)

• Product Name: 3-bromo-1H-pyrazolo4,3-cpyridine-7-carbonitrile
• CAS No: 2091048-61-0
• MF: C₇H₃BrN₄
• MW: 223.029519319534
• MDL: MFCD33032351
• CID: 5655033
• PubChem ID: 131376700
• Update Time: 2023-11-24

3-bromo-1H-pyrazolo4,3-cpyridine-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1h-pyrazolo[4,3-c]pyridine-7-carbonitrile
• 2091048-61-0
• EN300-27702506
• 3-bromo-1H-pyrazolo4,3-cpyridine-7-carbonitrile

• MDL： MFCD33032351
• Inchi： 1S/C7H3BrN4/c8-7-5-3-10-2-4(1-9)6(5)11-12-7/h2-3H,(H,11,12)
• InChI Key： IKEODOUXLUVXOV-UHFFFAOYSA-N
• SMILES： BrC1=C2C=NC=C(C#N)C2=NN1

Computed Properties

• Exact Mass: 221.95411g/mol
• Monoisotopic Mass: 221.95411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.4Ų